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For Researchers, Scientists, and Drug Development Professionals

Naphthol Green B (C.I. 10020; Acid Green 1) is a synthetic, water-soluble nitroso dye

commonly utilized in histology and other scientific applications for its ability to impart a vibrant

green color, particularly to collagen.[1][2][3] This technical guide provides a comprehensive

overview of the safety protocols, handling procedures, and essential data pertinent to the

laboratory use of Naphthol Green B.

Core Safety and Handling
Naphthol Green B is considered a hazardous substance according to OSHA 29 CFR

1910.1200.[4] While some classifications state it is not a hazardous substance or mixture, it is

crucial to handle it with appropriate care to minimize exposure and ensure a safe laboratory

environment.[5]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling Naphthol Green B to

prevent skin and eye contact, as well as inhalation of the powdered form.

Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[6][7]

Skin Protection: Wear protective gloves (such as nitrile rubber, polychloroprene, or butyl

rubber) and clean, body-covering clothing or a lab coat.[4][8]
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Respiratory Protection: In situations where dust may become airborne, a NIOSH-approved

particulate respirator should be used.[9][10] Engineering controls like local exhaust

ventilation or use within a chemical fume hood are recommended to keep airborne levels

low.[8][11]

Handling and Storage
Adherence to proper handling and storage protocols is essential for maintaining the stability of

Naphthol Green B and preventing accidental exposure or incompatible reactions.

General Handling: Avoid all personal contact, including inhalation of dust.[4] Do not eat,

drink, or smoke when handling the substance.[4] Wash hands thoroughly with soap and

water after handling.[4]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed, original container.[4][9]

Keep away from incompatible materials such as strong oxidizing agents.[5][6]

Quantitative Data
The following tables summarize the key physical, chemical, and toxicological data for Naphthol
Green B.

Table 1: Physical and Chemical Properties
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Property Value References

Synonyms Acid Green 1, C.I. 10020 [2]

CAS Number 19381-50-1

Molecular Formula C₃₀H₁₅FeN₃Na₃O₁₅S₃ [2][12]

Molecular Weight 878.46 g/mol [2]

Appearance Dark green to black powder [1][2][4]

Odor Odorless [4][6]

Solubility Soluble in water [5][13]

Absorption Maximum (λmax) 714 nm (in water) [2][14]

pH
9.3 (10 g/L aqueous solution at

20°C)
[5]

Table 2: Toxicological and Hazard Data
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Parameter Information References

Acute Health Effects

May cause eye, skin, and

respiratory tract irritation. May

be harmful if swallowed or

inhaled.

[9]

Chronic Health Effects

Prolonged or repeated

exposure may cause target

organ damage, specifically to

the lungs and mucous

membranes.

[8]

Carcinogenicity
Not classified as a carcinogen

by IARC or ACGIH.

LD₅₀/LC₅₀ Data not available. [8][9]

GHS Classification

Not classified as a hazardous

substance or mixture under

GHS by some suppliers, but

considered hazardous by

others.

[4]

NFPA Ratings
Health: 0, Flammability: 1,

Instability: 0
[4][6]

Emergency Procedures and First Aid
A clear and immediate response is critical in the event of an accidental exposure to Naphthol
Green B.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention if irritation persists.[8][9]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Seek medical attention in the event of irritation.[4][8]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and then drink plenty of water.

Never give anything by mouth to an unconscious person. Call a physician immediately.[8][9]

Eye Contact Skin Contact Inhalation Ingestion

Exposure Event

Rinse immediately with
plenty of water for 15+ min

Wash with soap and
plenty of water Move to fresh air Do NOT induce vomiting

Seek medical attention
if irritation persists Remove contaminated clothing

Seek medical attention
if irritation occurs

Breathing difficult?

Give oxygen

Yes

Not breathing?

No

Seek medical attention

Give artificial respiration

Yes

No

Rinse mouth, drink water

Seek immediate medical attention

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.oxfordlabchem.com/msds/(N-06098)%20NAPHTHOL%20GREEN%20B%20(For%20Microscopy).pdf
https://www.technopharmchem.com/application/uploads/files/1560335756_NAPHTHOL_GREEN_-_B.pdf
https://www.oxfordlabchem.com/msds/(N-06098)%20NAPHTHOL%20GREEN%20B%20(For%20Microscopy).pdf
https://www.technopharmchem.com/application/uploads/files/1560335756_NAPHTHOL_GREEN_-_B.pdf
https://www.benchchem.com/product/b15552161?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Procedures for Naphthol Green B Exposure.

Spill Response
In the event of a spill, immediate and appropriate cleanup procedures are necessary to prevent

contamination and exposure.

Minor Spills: Clean up spills immediately. Use dry cleanup procedures and avoid generating

dust. Sweep up, shovel, or vacuum the material and place it into a clean, dry, sealable, and

labeled container for disposal.[4]

Major Spills: Alert personnel in the area and emergency responders. Control personal

contact by wearing appropriate PPE, including a dust respirator and full suit. Prevent spillage

from entering drains or water courses. Recover the product wherever possible and place it in

a labeled container for disposal.[4][8]
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Workflow for Naphthol Green B Spill Cleanup.
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Experimental Protocols
Naphthol Green B is frequently used as a counterstain in histological procedures, such as in

variations of Masson's Trichrome stain, to visualize collagen.[1][2][15]

General Protocol for Collagen Staining (Counterstain)
This protocol outlines the general steps for using Naphthol Green B as a collagen stain.

Specific timings and solution compositions may need to be optimized based on the tissue type

and the primary stains used.

Deparaffinization and Rehydration:

Immerse slides in xylene (two changes of 5 minutes each).

Rehydrate through a graded series of ethanol (e.g., 100%, 95%, 70%) for 2-3 minutes

each.

Rinse in distilled water.[2][15]

Nuclear Staining (if required):

Stain with a nuclear stain such as Weigert's iron hematoxylin for 5-10 minutes.

Wash in running tap water.

Differentiate briefly in acid alcohol if necessary, then "blue" the nuclei in running tap water

or a suitable bluing agent.[15]

Cytoplasmic Staining (if part of a trichrome method):

Stain with a cytoplasmic stain like Biebrich scarlet-acid fuchsin.

Collagen Staining:

Prepare a 1% Naphthol Green B staining solution (1g of Naphthol Green B in 100 mL of

distilled water, with 1 mL of glacial acetic acid added).[1]

Immerse slides in the Naphthol Green B solution for 5-10 minutes.[1][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15552161?utm_src=pdf-body
https://www.benchchem.com/pdf/Naphthalene_Green_B_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Physical_and_chemical_characteristics_of_Naphthol_Green_B.pdf
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b15552161?utm_src=pdf-body
https://www.benchchem.com/pdf/Physical_and_chemical_characteristics_of_Naphthol_Green_B.pdf
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b15552161?utm_src=pdf-body
https://www.benchchem.com/product/b15552161?utm_src=pdf-body
https://www.benchchem.com/pdf/Naphthalene_Green_B_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b15552161?utm_src=pdf-body
https://www.benchchem.com/pdf/Naphthalene_Green_B_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinsing and Dehydration:

Rinse slides briefly in a 1% acetic acid solution.[1]

Rapidly dehydrate through graded ethanol solutions (e.g., 95%, 100%).[15]

Clearing and Mounting:

Clear in xylene (two changes).

Mount with a resinous mounting medium.
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General Histological Staining Workflow with Naphthol Green B.

Disposal
All waste containing Naphthol Green B must be handled and disposed of in accordance with

local, state, and federal regulations.[4] It should be treated as hazardous chemical waste.[11]

Do not dispose of it down the drain or in regular trash.[11] Contaminated materials and unused

product should be collected in a designated, labeled hazardous waste container for pickup by a

licensed disposal service.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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